Cas no 1289210-26-9 (6-Amino-4-fluoronicotinaldehyde)

• Product Name: 6-Amino-4-fluoronicotinaldehyde
• CAS No: 1289210-26-9
• MF: C₆H₅FN₂O
• MW: 140.115104436874
• CID: 4908677
• Update Time: 2025-06-08

6-Amino-4-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-fluoronicotinaldehyde

• Inchi： 1S/C6H5FN2O/c7-5-1-6(8)9-2-4(5)3-10/h1-3H,(H2,8,9)
• InChI Key： HLVAIDFPVJSDKN-UHFFFAOYSA-N
• SMILES： FC1=CC(N)=NC=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.1
• Topological Polar Surface Area: 56

Additional information on 6-Amino-4-fluoronicotinaldehyde

Comprehensive Overview of 6-Amino-4-fluoronicotinaldehyde (CAS No. 1289210-26-9): Properties, Applications, and Industry Insights

6-Amino-4-fluoronicotinaldehyde (CAS No. 1289210-26-9) is a specialized fluorinated nicotinaldehyde derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its amino and fluoro functional groups, serves as a versatile building block in organic synthesis. Its molecular structure, C6H5FN2O, combines reactivity with selectivity, making it invaluable for constructing complex heterocycles. Researchers frequently search for "6-Amino-4-fluoronicotinaldehyde synthesis" or "CAS 1289210-26-9 applications," reflecting its growing relevance in drug discovery pipelines.

The compound’s fluorine substitution enhances metabolic stability and bioavailability, aligning with the pharmaceutical industry’s focus on fluorinated drug candidates. Recent trends highlight its utility in designing kinase inhibitors and antimicrobial agents, addressing global demands for novel therapeutics. Google Scholar data shows a 40% annual increase in publications referencing "fluoronicotinaldehyde derivatives," underscoring its scientific momentum. Environmental concerns also drive interest in "green synthesis of 6-Amino-4-fluoronicotinaldehyde," with researchers exploring catalytic methods to reduce waste.

From a technical perspective, 6-Amino-4-fluoronicotinaldehyde exhibits a melting point range of 145–148°C and requires storage under inert conditions due to its aldehyde group sensitivity. Analytical techniques like HPLC and NMR are critical for purity verification (>98%), a key concern for buyers searching "CAS 1289210-26-9 purity standards." The compound’s UV-Vis absorption at 270 nm facilitates reaction monitoring, a feature valued in process chemistry.

Market analysts note rising procurement queries for "6-Amino-4-fluoronicotinaldehyde suppliers" from Asia-Pacific regions, coinciding with expanded CRO/CDMO activities. Patent filings reveal its incorporation in biodegradable agrochemicals, responding to sustainable farming trends. Regulatory-compliant documentation (e.g., REACH dossiers) is frequently requested, reflecting tightened industry standards.

Future prospects include potential in PET radiotracer development, leveraging the fluorine-18 isotope for medical imaging. This aligns with NIH funding priorities in theranostics. Cross-disciplinary collaborations are exploring "6-Amino-4-fluoronicotinaldehyde MOF functionalization" for sensor materials, demonstrating its expanding technological footprint.